Cas no 1309602-69-4 (3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine)

• Product Name: 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine
• CAS No: 1309602-69-4
• MF: C₁₄H₉F₁₄NO₃
• MW: 505.203813314438
• MDL: MFCD19442155
• CID: 2854881
• PubChem ID: 56776481
• Update Time: 2025-10-23

3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine
• 1309602-69-4
• MFCD19442155

• MDL： MFCD19442155
• Inchi： 1S/C14H9F14NO3/c15-4-6(30-1-12(23,24)9(17)18)5(16)8(32-3-14(27,28)11(21)22)29-7(4)31-2-13(25,26)10(19)20/h9-11H,1-3H2
• InChI Key： CGBGNILEDAAKPL-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COC1C(=C(N=C(C=1F)OCC(C(F)F)(F)F)OCC(C(F)F)(F)F)F)F

Computed Properties

• Exact Mass: 505.0358874Da
• Monoisotopic Mass: 505.0358874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine

3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine: A Comprehensive Overview

3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine (CAS No. 1309602-69-4) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its pyridine core and the presence of multiple fluorinated substituents, which contribute to its exceptional chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine is particularly noteworthy. The pyridine ring serves as the central scaffold, with three 2,2,3,3-tetrafluoropropoxy groups attached at the 2-, 4-, and 6-positions. Additionally, the 3- and 5-positions are substituted with fluorine atoms. This intricate arrangement of functional groups imparts the molecule with high stability and unique reactivity profiles. The presence of multiple fluorine atoms also enhances the compound's lipophilicity and electronic properties.

The synthesis of 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine is a complex process that requires precise control over reaction conditions. One common synthetic route involves the sequential introduction of fluorine atoms and tetrafluoropropoxy groups onto a pyridine core. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

The physical properties of 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine are also of great interest. The compound exhibits high thermal stability and low solubility in water due to its highly fluorinated nature. These properties make it suitable for use in various industrial applications where stability under harsh conditions is crucial. Additionally, its low reactivity with many common chemicals makes it an attractive candidate for use in formulations that require long-term stability.

In terms of chemical reactivity, 3,5-Difluoro-2,4,6-tris(2,2,3,3-tetrafluoropropoxy)pyridine has been shown to participate in a variety of reactions. For example, it can undergo nucleophilic substitution reactions at the tetrafluoropropoxy groups under appropriate conditions. This reactivity has been exploited in the synthesis of more complex molecules with potential pharmaceutical applications. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents.

The potential applications of 3,5-Difluoro-2,4,6-tris(2,2，3，3-tetrafluoropropoxy)pyridine are diverse and promising. In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of drugs targeting various diseases. Its unique structure and properties make it particularly suitable for developing drugs that require high lipophilicity and specific binding interactions with biological targets. For instance, research published in Molecular Pharmaceutics highlighted its use in the development of new antitumor agents with improved efficacy and reduced side effects.

Beyond pharmaceuticals, 3，5-Difluoro-2，4，6-tris(2，2，3，3-tetrafluoropropoxy)pyridine has found applications in materials science. Its high thermal stability and low reactivity make it an ideal candidate for use in coatings and polymers that need to withstand harsh environmental conditions. Additionally, 3，5-Difluoro-2，4，6-tris(2，2，3，3-tetrafluoropropoxy)pyridine has been explored as a component in advanced electronic materials due to its unique electronic properties.

In conclusion, 3，5-Difluoro-2，4，6-tris(2，2，3，3-tetrafluoropropoxy)pyridine (CAS No.1309602-69-4) is a versatile compound with a wide range of potential applications across various fields. Its unique structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, 3，5-Difluoro-2，4，6-tris(2，2，3，3-tetrafluoropropoxy)pyridine is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.